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Compound of Interest

Compound Name: Granuliberin R

Cat. No.: B1593330

For Researchers, Scientists, and Drug Development Professionals

Introduction

Granuliberin R is a peptide known for its potent mast cell degranulating activity. Originating
from the skin of the frog Rana rugosa, this peptide is a valuable tool for researchers studying
inflammatory responses, allergy, and the mechanisms of mast cell activation. Proper
preparation of Granuliberin R solutions is critical for obtaining reliable and reproducible results
in cell culture experiments. These application notes provide detailed protocols for the
solubilization, storage, and use of Granuliberin R, along with a summary of its key properties
and a proposed signaling pathway.

Quantitative Data Summary

For ease of reference, the key quantitative data for Granuliberin R are summarized in the
table below.
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Property Value Source
Molecular Formula Ce9H103N19014 Vendor Data
Molecular Weight 1422.7 g/mol Vendor Data

] ] H-Phe-Gly-Phe-Leu-Pro-lle-
Amino Acid Sequence Vendor Data
Tyr-Arg-Arg-Pro-Ala-Ser-NH:2

Appearance Lyophilized white powder Vendor Data

o - Distilled Water: up to 2
Solubility L Vendor Data
mg/m

- DMSO and Acetonitrile can
Vendor Data
also be used.

Purity (by HPLC) >95% Vendor Data

Experimental Protocols
Reconstitution of Lyophilized Granuliberin R

Obijective: To prepare a stock solution of Granuliberin R from a lyophilized powder.

Materials:

Lyophilized Granuliberin R peptide

Sterile, nuclease-free distilled water or sterile Dimethyl Sulfoxide (DMSO)

Sterile, polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips
Protocol:

o Pre-equilibration: Before opening, allow the vial of lyophilized Granuliberin R to equilibrate
to room temperature for at least 15-20 minutes. This prevents condensation from forming on
the peptide.
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e Solvent Selection:

o For agueous-based cell culture media, it is recommended to reconstitute Granuliberin R
in sterile, nuclease-free distilled water.

o If higher concentrations are required or if the peptide proves difficult to dissolve in water,
DMSO can be used as a solvent. Note that high concentrations of DMSO can be toxic to
cells, so the final concentration in the cell culture medium should typically be kept below
0.5%.

¢ Reconstitution:

[e]

Briefly centrifuge the vial to ensure all the lyophilized powder is at the bottom.

o

Carefully open the vial and add the calculated volume of sterile solvent to achieve the
desired stock solution concentration (e.g., 1 mg/mL).

o

To prepare a 1 mg/mL stock solution from 1 mg of peptide, add 1 mL of solvent.

[¢]

Gently vortex or pipette the solution up and down to ensure the peptide is completely
dissolved. Avoid vigorous shaking, which can cause peptide degradation.

» Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
polypropylene microcentrifuge tubes. This minimizes waste and prevents degradation from
repeated freeze-thaw cycles.

o Short-term storage (up to 5 days): Store the aqueous stock solution at 4°C.

o Long-term storage (up to 3 months): Store aqueous or DMSO stock solutions at -20°C.
For longer-term storage, -80°C is recommended.

Preparation of Working Solutions for Cell Culture

Objective: To dilute the Granuliberin R stock solution to the final working concentration in cell
culture medium.
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Materials:
e Granuliberin R stock solution (e.g., 1 mg/mL)

o Appropriate sterile cell culture medium (e.g., DMEM, RPMI-1640) supplemented as required
for the specific cell line.

» Sterile serological pipettes and micropipette tips.
Protocol:

e Thawing: If the stock solution is frozen, thaw it rapidly in a 37°C water bath until just thawed.
Keep it on ice during use.

» Calculation of Dilution: Determine the final desired working concentration of Granuliberin R
for your experiment. While the optimal concentration should be determined empirically for
each cell type and assay, a starting range of 1-50 uM is often used for mast cell
degranulating peptides like substance P.[1]

o Example Calculation for a 10 uM working solution from a 1 mg/mL stock:
» Molecular Weight (MW) of Granuliberin R = 1422.7 g/mol
= Molarity of 1 mg/mL stock solution = (1 g/L) / (1422.7 g/mol ) = 0.000702 M = 702 pM

» Using the C1V1 = C2V2 formula:

C1 =702 uM (stock concentration)

V1 = Volume of stock solution to add (unknown)

C2 =10 pM (desired final concentration)

V2 = Final volume of cell culture medium (e.g., 1 mL)

V1=(C2*V2)/C1l=(10 uM * 1 mL)/ 702 uM = 0.0142 mL or 14.2 L
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» Therefore, add 14.2 pL of the 1 mg/mL Granuliberin R stock solution to 985.8 pL of cell
culture medium to get a final volume of 1 mL with a 10 uM concentration.

o Preparation: In a sterile tube, add the calculated volume of the Granuliberin R stock solution
to the appropriate volume of pre-warmed cell culture medium.

e Mixing: Gently mix the working solution by pipetting up and down or by inverting the tube.

o Application to Cells: Add the prepared working solution to your cell cultures as per your
experimental design. Ensure even distribution by gently swirling the culture plate or flask.

Mandatory Visualizations
Experimental Workflow for Granuliberin R Solution
Preparation
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Caption: Workflow for preparing Granuliberin R stock and working solutions.
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Proposed Signaling Pathway for Granuliberin R-Induced
Mast Cell Degranulation

Disclaimer: The specific signaling pathway for Granuliberin R has not been fully elucidated.
The following diagram represents a proposed pathway based on the known mechanisms of
other mast cell degranulating peptides that act via G protein-coupled receptors.
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Caption: Proposed signaling cascade for Granuliberin R in mast cells.

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1593330?utm_src=pdf-body-img
https://www.benchchem.com/product/b1593330?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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